(E)-{2-(2,3-dimethoxyphenyl)-1-[3-(dimethylammonio)propyl]-4,5-dioxopyrrolidin-3-ylidene}(3-methoxyphenyl)methanolate

• Molecular Formula: C25H30N2O6
• Molecular Weight: 454.5 g/mol
• IUPAC Name: (4E)-5-(2,3-dimethoxyphenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(3-methoxyphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H30N2O6/c1-26(2)13-8-14-27-21(18-11-7-12-19(32-4)24(18)33-5)20(23(29)25(27)30)22(28)16-9-6-10-17(15-16)31-3/h6-7,9-12,15,21,28H,8,13-14H2,1-5H3/b22-20+
• InChI Key: YTUYGNCVYYGGPX-LSDHQDQOSA-N
• Isomeric SMILES: C[NH+](C)CCCN1C(/C(=C(/C2=CC(=CC=C2)OC)\[O-])/C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
• SMILES: CN(C)CCCN1C(C(=C(C2=CC(=CC=C2)OC)O)C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
• Canonical SMILES: C[NH+](C)CCCN1C(C(=C(C2=CC(=CC=C2)OC)[O-])C(=O)C1=O)C3=C(C(=CC=C3)OC)OC

Description

(E)-{2-(2,3-dimethoxyphenyl)-1-[3-(dimethylammonio)propyl]-4,5-dioxopyrrolidin-3-ylidene}(3-methoxyphenyl)methanolate, commonly known as DMAP, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. DMAP is a pyrrolidine-based compound that is used as a catalyst in organic synthesis reactions.

Scientific Research Applications

DMAP has been extensively studied for its potential applications in various scientific fields, including organic synthesis, pharmaceuticals, and material science. DMAP is commonly used as a catalyst in organic synthesis reactions, where it can accelerate the rate of chemical reactions and improve the yield of desired products. DMAP has also been studied for its potential applications in drug discovery, where it can be used to synthesize new compounds with potential therapeutic properties.

Mechanism of Action

DMAP acts as a nucleophilic catalyst, which means that it can donate an electron pair to a reactant and form a new chemical bond. DMAP can also act as a Lewis base, which means that it can accept an electron pair from a reactant and form a new chemical bond. These properties make DMAP an effective catalyst in various organic synthesis reactions.
Biochemical and Physiological Effects:
DMAP has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that DMAP may have potential anti-inflammatory and anti-cancer properties. More research is needed to fully understand the biochemical and physiological effects of DMAP.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMAP as a catalyst in organic synthesis reactions is that it is highly effective and can improve the yield of desired products. However, DMAP can also be toxic in high concentrations, which can limit its use in certain lab experiments. Additionally, DMAP can be expensive and difficult to obtain, which can also limit its use in certain lab experiments.

Future Directions

There are several potential future directions for research on DMAP. One area of research could focus on improving the synthesis methods for DMAP, which could make it more accessible and cost-effective for use in various scientific fields. Another area of research could focus on exploring the potential therapeutic properties of DMAP, particularly in the areas of anti-inflammatory and anti-cancer treatments. Additionally, more research is needed to fully understand the biochemical and physiological effects of DMAP, which could lead to new applications in various scientific fields.

Synthesis Methods

DMAP can be synthesized through a multistep process that involves the reaction of pyrrolidine with various reagents. The most common method of synthesizing DMAP involves the reaction of pyrrolidine with 2,3-dimethoxybenzaldehyde, followed by the addition of 3-dimethylaminopropylamine and 3-methoxybenzaldehyde. The resulting product is then treated with methanol to form DMAP.